Cas no 101910-85-4 (1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 2-(hydrogen sulfate))

• Product Name: 1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 2-(hydrogen sulfate)
• CAS No: 101910-85-4
• MF: C₉H₁₃NO₅S
• MW: 247.268221616745
• CID: 200564
• PubChem ID: 127991
• Update Time: 2025-04-19

1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 2-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-(methylamino)ethyl]-, 2-(hydrogen sulfate)
• [2-hydroxy-5-[2-(methylamino)ethyl]phenyl] hydrogen sulfate
• epinine 3-O-sulfate
• 2-hydroxy-5-[2-(methylamino)ethyl]phenyl hydrogen sulfate
• N-Methyldopamine 3-O-sulfate
• 101910-85-4
• DTXSID50144327

• Inchi： 1S/C9H13NO5S/c1-10-5-4-7-2-3-8(11)9(6-7)15-16(12,13)14/h2-3,6,10-11H,4-5H2,1H3,(H,12,13,14)
• InChI Key： PSPNNLYOAMJETR-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1=C(C=CC(=C1)CCNC)O

Computed Properties

• Exact Mass: 247.05149
• Monoisotopic Mass: 247.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.86